5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride

• IUPAC Name: 5-(diethylaminomethyl)-2-methylfuran-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H17NO3.ClH/c1-4-12(5-2)7-9-6-10(11(13)14)8(3)15-9;/h6H,4-5,7H2,1-3H3,(H,13,14);1H
• InChI Key: IGRYXWXFRJUXMP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC(=C(O1)C)C(=O)O.Cl
• Molecular Formula: C11H18ClNO3
• Molecular Weight: 247.72 g/mol
• CAS No.: 1158487-38-7

Description

5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride is a synthetic furan derivative characterized by a diethylamino-methyl substituent at position 5, a methyl group at position 2, and a carboxylic acid group at position 3 of the furan ring. The hydrochloride salt enhances its solubility in aqueous media, making it suitable for pharmaceutical and biochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride typically involves the reaction of 2-methyl-3-furoic acid with diethylamine in the presence of a suitable catalyst. The reaction conditions often include:

Temperature: Moderate temperatures around 50-70°C.

Solvent: Common solvents like ethanol or methanol.

Catalyst: Acid catalysts such as hydrochloric acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Batch Reactors: For controlled reaction conditions.

Purification Steps: Including crystallization and filtration to obtain the pure compound.

Quality Control: Ensuring the product meets the required specifications for research and industrial applications.

Chemical Reactions Analysis

Types of Reactions

5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: Conversion to corresponding oxides using oxidizing agents like potassium permanganate.

Reduction: Reduction to alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions where the diethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Ethanol, methanol, dichloromethane.

Major Products Formed

Oxidation Products: Corresponding oxides and carboxylic acids.

Reduction Products: Alcohols and amines.

Substitution Products: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride is utilized in several scientific research fields:

Chemistry: As a reagent in organic synthesis and catalysis.

Biology: In the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride involves its interaction with specific molecular targets. The diethylamino group enhances its binding affinity to certain enzymes and receptors, influencing various biochemical pathways. The compound can modulate enzyme activity, leading to changes in metabolic processes and cellular functions.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name	Substituent at Position 5	Substituent at Position 2	Carboxylic Acid Position	Salt Form	Similarity Index (if available)
5-[(Diethylamino)methyl]-2-methyl-3-furoic acid HCl	Diethylamino-methyl	Methyl	3	Hydrochloride	Reference compound
5-((Dimethylamino)methyl)furan-2-carboxylic acid HCl	Dimethylamino-methyl	-	2	Hydrochloride	0.89
5-(Tert-butyl)-2-((diethylamino)methyl)furan-3-carboxylic acid HCl	Diethylamino-methyl + tert-butyl	Methyl	3	Hydrochloride	N/A
2-Methyl-3-furoic acid	-	Methyl	3	Free acid	N/A
5-[(Diethylamino)methyl]-2-phenyl-3-furoic acid	Diethylamino-methyl	Phenyl	3	Hydrochloride	N/A

Key Observations :

• Aromatic Substituents : The phenyl group at position 2 (as in ) introduces steric hindrance and π-π interactions, which may alter binding affinity in biological systems compared to the methyl-substituted parent compound.
• Salt Form : Hydrochloride salts (e.g., ) generally exhibit higher solubility than free acids (e.g., 2-methyl-3-furoic acid ).

Physicochemical Properties

Table 2: Physicochemical Data

Compound Name	Molecular Formula	Melting Point (°C)	Water Solubility (g/L)	LogP (Predicted)
5-[(Diethylamino)methyl]-2-methyl-3-furoic acid HCl	C₁₂H₂₀ClNO₃	Not reported	High (hydrochloride)	1.8–2.3
2-Methyl-3-furoic acid	C₆H₆O₃	97–102	Low (free acid)	1.2
5-((Dimethylamino)methyl)furan-2-carboxylic acid HCl	C₉H₁₄ClNO₃	Not reported	Moderate	0.7–1.1

Key Observations :

• The hydrochloride salt form significantly improves water solubility compared to free acids (e.g., 2-methyl-3-furoic acid) .
• The diethylamino group increases LogP values, suggesting greater lipophilicity than dimethylamino analogs .

Biological Activity

5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride, a derivative of furoic acid, has garnered attention in scientific research due to its unique chemical properties and biological activities. This article provides a detailed examination of its biological activity, including its mechanisms of action, applications in various fields, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the molecular formula $C_{11}H_{18}ClNO_3$ and features a diethylamino group attached to a furan ring. Its structure is significant for its interaction with biological targets, enhancing its binding affinity to certain enzymes and receptors.

The biological activity of 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride primarily involves:

• Enzyme Interaction : The diethylamino group enhances binding to specific enzymes, modulating their activity and influencing metabolic pathways.
• Signal Pathway Activation : Research indicates that the compound activates the cAMP/PKA signaling pathway, which is crucial for various cellular processes including melanogenesis .
• Oxidative Stress Reduction : Studies suggest that it reduces malondialdehyde (MDA) levels in serum, indicating potential antioxidant properties .

1. Melanogenesis Promotion

Research has demonstrated that 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride promotes melanogenesis in various cell lines. In a study involving B16 melanoma cells:

• Cell Viability : The compound was assessed for its effect on cell viability using the CCK-8 assay. Concentrations ranging from 1 to 50 µM showed significant effects on cell morphology and viability .
• Melanin Production : Treatment with the compound resulted in increased melanin content and enhanced expression of melanogenic genes such as tyrosinase (TYR) and tyrosinase-related proteins (TRPs) .

2. Anti-inflammatory Effects

The compound's ability to modulate inflammatory responses has been investigated. It exhibited potential anti-inflammatory effects by influencing pathways related to oxidative stress and cellular signaling .

3. Cytotoxicity Studies

Toxicity studies have indicated that while the compound promotes beneficial biological activities, it also necessitates careful evaluation of cytotoxic effects across different concentrations. Results showed that at higher concentrations, there may be adverse effects on cell viability .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride, it is essential to compare it with similar compounds:

Compound Name	Key Features	Biological Activity
5-[(Dimethylamino)methyl]-2-furanmethanol	Dimethylamino group	Different enzyme interaction profile
2-Methyl-3-furoic acid	Parent compound	Lacks enhanced binding properties

The presence of the diethylamino group in 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride distinguishes it from its analogs, providing enhanced versatility in biological applications.

Case Studies and Research Findings

• Study on Melanogenesis : In a controlled experiment, administration of the compound in C57BL/6 mice models demonstrated an increase in melanin-containing hair follicles and upregulation of melanogenic markers .
• Toxicology Assessment : A comprehensive toxicity assessment revealed that while lower concentrations were safe, higher doses necessitated caution due to potential cytotoxicity .

Q & A

Basic: What are the recommended methods for synthesizing 5-[(Diethylamino)methyl]-2-methyl-3-furoic acid hydrochloride?

Synthesis typically involves multi-step reactions, including functional group modifications and salt formation. For example:

• Step 1 : Alkylation of the furan core using diethylamine derivatives under anhydrous conditions.
• Step 2 : Methylation at the 2-position via Friedel-Crafts or nucleophilic substitution.
• Step 3 : Carboxylic acid activation (e.g., using HCl for hydrochloride salt formation).
  Purification may require recrystallization or chromatography. Computational reaction path search methods (e.g., quantum chemical calculations) can optimize yields and reduce trial-and-error approaches .

Basic: How can solubility and partitioning properties be experimentally determined for this compound?

Key methodologies include:

• Solubility assays : Use HPLC or gravimetric analysis in solvents (e.g., water, ethanol) under controlled pH. Note that aqueous solubility data may be limited .
• Partition coefficients (logP) : Employ shake-flask methods with octanol/water systems.
• pH-dependent solubility : Titrate with acids/bases while monitoring precipitation.
  Always validate results with triplicate measurements and account for hydrochloride salt dissociation .

Basic: What storage conditions ensure stability of this compound?

• Temperature : Store at 2–8°C in airtight containers to prevent hygroscopic degradation.
• Incompatible materials : Avoid strong acids/bases (risk of neutralization) and oxidizing agents.
• Light sensitivity : Use amber glassware if photodegradation is suspected. Stability under normal conditions is reported, but long-term studies are advised .

Advanced: How can computational methods improve reaction design for derivatives of this compound?

• Reaction path search : Use density functional theory (DFT) to model intermediates and transition states.
• Machine learning : Train models on existing reaction datasets to predict optimal catalysts or solvents.
• Feedback loops : Integrate experimental data (e.g., yields, byproducts) into simulations to refine parameters. ICReDD’s approach demonstrates reduced development time via computation-experiment synergy .

Advanced: What structural features influence its structure-activity relationships (SAR) in pharmacological studies?

• Diethylamino group : Enhances lipophilicity and membrane permeability.
• Furan ring : Modulates electronic effects and π-π interactions with biological targets.
• Hydrochloride salt : Improves aqueous solubility but may alter receptor binding. Compare analogs with varying substituents (e.g., methyl vs. fluoro groups) to isolate activity drivers .

Advanced: How should researchers resolve contradictions in biological activity data across studies?

• Control variables : Standardize assay conditions (e.g., pH, temperature, cell lines).
• Dose-response curves : Validate activity thresholds using multiple concentrations.
• Structural validation : Confirm compound purity (e.g., NMR, LC-MS) to rule out impurities as confounding factors. Cross-reference with structurally similar compounds to identify trends .

Basic: What environmental hazards are associated with this compound?

• Water hazard : Classified as WGK 2 (hazardous to water) in Germany.
• Disposal : Treat waste via professional hazardous waste services. Avoid release into drains or soil.
• Regulatory compliance : Follow local guidelines (e.g., UN3077 for environmentally hazardous solids) .

Basic: Which analytical techniques are critical for characterizing this compound?

• Mass spectrometry (MS) : Confirm molecular weight (366.5 g/mol) and fragmentation patterns.
• NMR spectroscopy : Assign protons on the diethylamino and furan moieties.
• Elemental analysis : Validate C, H, N, and Cl content against the formula C19H23NO4·HCl .

Advanced: How to design pharmacological experiments to assess its therapeutic potential?

• Target selection : Prioritize receptors with known affinity for amine-containing heterocycles.
• In vitro models : Use cell-based assays (e.g., enzyme inhibition, cytotoxicity) with appropriate controls.
• Metabolic stability : Test liver microsome incubation to predict pharmacokinetics.
• Toxicity screening : Include Ames tests for mutagenicity and acute toxicity in model organisms .

Advanced: What methodologies assess its reactivity with biomolecules or other chemicals?

• Kinetic studies : Monitor reactions with thiols or amines (e.g., via UV-Vis or stopped-flow techniques).
• Compatibility testing : Screen against common lab reagents (e.g., DMSO, buffers) under simulated experimental conditions.
• Hazard assessment : Refer to safety data for incompatible materials (e.g., strong acids) and decomposition products .